Cas no 103040-42-2 (2-(3-Chloro-phenyl)-propionic Acid Methyl Ester)

• Product Name: 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester
• CAS No: 103040-42-2
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD06804503
• CID: 125427
• PubChem ID: 53407342
• Update Time: 2025-10-29

2-(3-Chloro-phenyl)-propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-chloro-a-methyl-, methyl ester
• 2-(3-CHLOROPHENYL)PROPIONIC ACID METHYL ESTER,
• methyl 2-(3-chlorophenyl)propanoate
• (+-)-2-(3-Chlor-phenyl)-propionsaeure-methylester
• 2-(2,5-DIMETHOXYPHENYL)ETHYLFORMAMIDE
• Hydratropicacid,m-chloro-,methyl ester (6CI)
• Methyl-2-(3-chlorophenyl) propanoate
• 2-(3-CHLORO-PHENYL)-PROPIONIC ACID METHYL ESTER
• methyl2-(3-chlorophenyl)propanoate
• SCHEMBL9545044
• 103040-42-2
• CS-0210118
• EN300-1138104
• DTXSID50695884
• SB30282
• MFCD06804503
• AKOS011681465
• Benzeneacetic acid, 3-chloro-a-Methyl-, Methyl ester
• 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester

• MDL： MFCD06804503
• Inchi： 1S/C10H11ClO2/c1-7(10(12)13-2)8-4-3-5-9(11)6-8/h3-7H,1-2H3
• InChI Key： JQQFQGADNSHPPM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 242.4±15.0 °C at 760 mmHg
• Flash Point: 293.9±25.4 °C
• PSA: 26.30000
• LogP: 2.44560

2-(3-Chloro-phenyl)-propionic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester

Comprehensive Guide to 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester (CAS No. 103040-42-2): Properties, Applications, and Industry Insights

2-(3-Chloro-phenyl)-propionic Acid Methyl Ester (CAS No. 103040-42-2) is a specialized organic compound widely used in pharmaceutical intermediates and fine chemical synthesis. With the growing demand for chlorinated aromatic compounds in drug development, this ester derivative has gained significant attention from researchers and manufacturers alike. Its unique molecular structure combines a chlorophenyl group with a propionic acid methyl ester functionality, making it valuable for creating complex molecular architectures.

The compound's chemical properties include a molecular weight of 198.65 g/mol and the characteristic stability of aromatic esters. Recent studies highlight its role as a precursor in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs), aligning with current trends in green chemistry and sustainable pharmaceutical production. The methyl ester group enhances its solubility in organic solvents, while the 3-chlorophenyl moiety contributes to its distinctive reactivity patterns.

In industrial applications, 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester serves as a crucial building block for specialty chemicals. The global market for such intermediates is projected to grow at 5.8% CAGR (2023-2030), driven by increasing R&D investments in targeted drug delivery systems. Manufacturers are particularly interested in its potential for creating chiral compounds, responding to the pharmaceutical industry's need for enantiomerically pure substances.

Quality control of CAS 103040-42-2 typically involves advanced analytical techniques like HPLC and GC-MS. Recent innovations in process optimization have improved production yields while reducing environmental impact—a key consideration for companies adopting ESG (Environmental, Social, and Governance) principles. The compound's stability under various storage conditions makes it suitable for global supply chains, though proper handling of chlorinated compounds remains essential.

Emerging research explores novel applications of 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester in material science, particularly for polymer modification. Its compatibility with click chemistry reactions opens possibilities for creating advanced functional materials. These developments align with current scientific priorities in bio-based materials and smart coatings, addressing frequently searched topics in chemical innovation.

For researchers working with aromatic esters, understanding the compound's spectroscopic characteristics (including distinctive IR absorption bands at 1735 cm⁻¹ for the ester carbonyl) is crucial. The 3-chloro substitution pattern influences its NMR spectra, providing valuable information for structural confirmation—a common concern in organic synthesis forums and Q&A platforms.

The synthesis of 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester typically involves esterification of the corresponding acid, with recent patents focusing on catalytic methods that minimize waste. This responds to industry demands for atom-efficient processes, a hot topic in chemical engineering circles. Regulatory compliance remains straightforward as the compound falls outside restricted categories, though proper chemical safety protocols should always be followed.

Market analysts note increasing inquiries about CAS 103040-42-2 from Asian pharmaceutical hubs, reflecting regional growth in generic drug manufacturing. Suppliers are adapting by offering customized packaging solutions and technical documentation—services frequently requested in procurement searches. The compound's balance of reactivity and stability makes it particularly valuable for multistep syntheses, a recurring theme in medicinal chemistry publications.

Environmental considerations for chlorophenyl compounds have led to improved waste treatment methods in production facilities. The industry's shift toward circular economy models has prompted development of recovery techniques for byproducts—addressing sustainability questions commonly raised in chemical industry webinars and search queries.

In analytical applications, 2-(3-Chloro-phenyl)-propionic Acid Methyl Ester serves as a useful reference standard for method development. Its well-characterized properties help validate chromatographic systems, a practical concern for quality control laboratories. The compound's UV absorption characteristics also make it suitable for photochemical studies, connecting to trending research in light-mediated reactions.

Future prospects for 103040-42-2 include potential applications in agrochemical intermediates and electronic chemicals. These expanding use cases demonstrate how traditional fine chemicals adapt to emerging technologies—a subject of numerous industry reports and technical articles. As with all specialized compounds, maintaining batch-to-batch consistency remains paramount for end-users in research and production.